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Compound of Interest

Compound Name: 7-(Bromomethyl)pentadecane

Cat. No.: B1342180

Abstract: This document provides a comprehensive technical guide for researchers, medicinal
chemists, and materials scientists on the application of 7-(Bromomethyl)pentadecane as a
versatile alkylating agent for targeted functional group modification. 7-
(Bromomethyl)pentadecane, a branched C16 alkyl halide, is an invaluable reagent for
introducing a long, lipophilic moiety into a range of molecules, thereby modulating properties
such as solubility, steric hindrance, and biological activity. This guide elucidates the core
principles of its reactivity, provides detailed, field-proven protocols for the alkylation of key
functional groups—amines, phenols, thiols, and carboxylic acids—and offers insights into
reaction optimization, purification, and safety.

The Reagent: Understanding 7-
(Bromomethyl)pentadecane

7-(Bromomethyl)pentadecane (also known as 1-Bromo-2-hexyldecane) is a colorless to pale
yellow liquid at room temperature.[1][2] Its branched, long alkyl chain makes it a strategic
choice when the goal is to introduce significant lipophilicity or specific steric bulk into a target
molecule, which can be crucial in drug development for optimizing pharmacokinetics or in
materials science for tuning polymer properties.[3] The primary reactive center is the
bromomethyl group (-CH2Br), which is susceptible to nucleophilic attack, making it an effective
electrophile in S(_N)2 reactions.[1]
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Physicochemical Properties & Data

A clear understanding of the reagent's physical properties is paramount for designing

experiments, particularly for solvent selection and purification strategies.

Property Value Source

CAS Number 52997-43-0 [4]

Molecular Formula Ci6H33Br [5]

Molecular Weight 305.34 g/mol [4][5]
Colorless to light yellow clear

Appearance o [1][2][6]
liquid

Boiling Point ~341.1 °C @ 760 mmHg [2][5]

Density ~0.997 g/lcm® @ 20 °C [2][5]

Flash Point ~107.6 °C [2][5]
Insoluble in water; Soluble in

Solubility organic solvents (e.g., THF, [1]

DMF, Chloroform)

Safety & Handling: A Critical Overview

As an alkylating agent, 7-(Bromomethyl)pentadecane must be handled with care. Alkylating

agents as a class are known to be reactive and can pose health risks, including potential

carcinogenicity and mutagenicity.[7][8][9]

o Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear

safety goggles, a lab coat, and chemically resistant gloves (e.g., nitrile).

o Exposure Control: Avoid inhalation of vapors and contact with skin and eyes. GHS hazard

statements indicate it may cause an allergic skin reaction and serious eye damage.[4]

o Storage: Keep in a tightly sealed container in a cool, dry place away from incompatible

materials.[2][6]
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste.

Core Principles: The S(_N)2 Reaction Pathway

The utility of 7-(Bromomethyl)pentadecane as an alkylating agent is rooted in the bimolecular
nucleophilic substitution (S(_N)2) mechanism. This is a single-step process where a
nucleophile attacks the electrophilic carbon atom of the bromomethyl group, simultaneously
displacing the bromide leaving group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342180?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

